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Compound of Interest

Compound Name: H-Lys-Trp-Lys-OH

Cat. No.: B1675819

For Researchers, Scientists, and Drug Development Professionals

Introduction

H-Lys-Trp-Lys-OH is a tripeptide with demonstrated antimicrobial and antiviral properties. Its
efficacy is attributed to the cationic nature of the lysine residues and the hydrophobic
characteristics of the tryptophan residue, which facilitate interaction with and disruption of
microbial cell membranes. Proper preparation of stock solutions is critical for obtaining accurate
and reproducible results in downstream applications such as antimicrobial susceptibility testing,
mechanism of action studies, and in vitro and in vivo efficacy models. These application notes
provide detailed protocols for the preparation, storage, and handling of H-Lys-Trp-Lys-OH
stock solutions.

Physicochemical Data

A summary of the key physicochemical properties of H-Lys-Trp-Lys-OH is presented in the
table below. This information is essential for accurate stock solution preparation and for
understanding the peptide's behavior in various experimental systems.
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Property Value Reference

Molecular Formula C23H36N604 [1]

Molecular Weight 460.57 g/mol [2]

CAS Number 38579-27-0 [1]

Appearance White to off-white powder N/A

Purity (HPLC) Typically =95% [1]

Solubility Soluble in water (100 mg/mL) [1]

Isoelectric Point (pl) High (Basic peptide) Inferred'f'rom amino acid
composition

Biological Activity Antibacterial, Antiviral [2]

Note: The isoelectric point is predicted to be high due to the presence of two basic lysine
residues and the N-terminal amino group.

Experimental Protocols

Materials and Equipment
e H-Lys-Trp-Lys-OH peptide (lyophilized powder)

» Sterile, nuclease-free water (e.g., Milli-Q or equivalent)

o Sterile 0.1% (v/v) acetic acid in water (optional, for aiding dissolution)
 Sterile dimethyl sulfoxide (DMSO) (optional, for hydrophobic peptides)
o Calibrated analytical balance

 Sterile microcentrifuge tubes or vials

» Vortex mixer

e Bath sonicator
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o Sterile pipette tips

e Personal protective equipment (gloves, lab coat, safety glasses)

Protocol for Preparing a 10 mM Aqueous Stock Solution

This protocol describes the preparation of a 10 mM stock solution of H-Lys-Trp-Lys-OH in
sterile water.

o Equilibrate the Peptide: Before opening, allow the vial of lyophilized H-Lys-Trp-Lys-OH to
equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of
atmospheric moisture, which can affect the stability of the peptide.

e Calculate the Required Mass: Determine the mass of the peptide required to prepare the
desired volume of a 10 mM stock solution using the following formula:

Mass (mg) = Desired Volume (mL) x 10 mM x Molecular Weight (460.57 g/mol ) / 1000

Example: For 1 mL of a 10 mM stock solution, the required mass is 1 mL x 10 mM x 460.57 /
1000 = 4.61 mg.

» Weigh the Peptide: Carefully weigh the calculated amount of H-Lys-Trp-Lys-OH powder
using a calibrated analytical balance in a clean, draft-free environment.

» Dissolution: a. Add the appropriate volume of sterile, nuclease-free water to the vial
containing the weighed peptide. b. Vortex the solution for 30-60 seconds to facilitate
dissolution. c. If the peptide does not fully dissolve, sonicate the vial in a bath sonicator for 5-
10 minutes. d. Visually inspect the solution to ensure it is clear and free of particulates.

 Sterilization (Optional but Recommended): For applications requiring sterile conditions, filter
the stock solution through a 0.22 um sterile syringe filter into a new sterile tube.[2]

» Aliquoting and Storage: a. Aliquot the stock solution into smaller, single-use volumes in
sterile microcentrifuge tubes. This minimizes the number of freeze-thaw cycles, which can
degrade the peptide. b. Clearly label each aliquot with the peptide name, concentration, date
of preparation, and solvent. c. For long-term storage, store the aliquots at -80°C for up to 6
months.[2] For short-term storage, -20°C for up to 1 month is acceptable.[2]
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Handling Insoluble Peptides

H-Lys-Trp-Lys-OH is generally soluble in water. However, if solubility issues arise, the

following steps can be taken:

o Use of Acidic Solution: Since H-Lys-Trp-Lys-OH is a basic peptide, its solubility can be
enhanced in a slightly acidic solution. Attempt to dissolve the peptide in sterile 0.1% (v/v)

acetic acid in water.

e Use of Organic Solvents: For peptides that remain insoluble, a small amount of an organic
solvent like DMSO can be used to aid dissolution. First, dissolve the peptide in a minimal
volume of 100% DMSO, and then slowly add this solution dropwise to the aqueous buffer
while vortexing to reach the desired final concentration. Note that the final concentration of
DMSO should be kept as low as possible to avoid cytotoxicity in cell-based assays.

Visualizations

The following diagrams illustrate key aspects of H-Lys-Trp-Lys-OH preparation and its
mechanism of action.
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Stock Solution Preparation Workflow
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Antimicrobial Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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